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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B10775394

This guide provides a comprehensive analysis of the flame retardant mechanism of Antiblaze
100 in polyurethane (PU) foams. Through a detailed comparison with alternative flame
retardants, supported by experimental data, this document serves as a valuable resource for
researchers, scientists, and professionals in materials science and product development.

Flame Retardant Performance: A Comparative
Analysis

The efficacy of a flame retardant is benchmarked through standardized tests that quantify its
ability to inhibit or slow down combustion. Key performance indicators include the Limiting
Oxygen Index (LOI), UL-94 vertical burning test, and cone calorimetry. Below is a comparative
summary of Antiblaze 100 and common alternative flame retardants in polyurethane foam.

Table 1: Comparative Flame Retardant Performance in Polyurethane Foam
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Note: The performance of flame retardants can vary depending on the specific polyurethane
foam formulation and test conditions.

Unveiling the Flame Retardant Mechanism of
Antiblaze 100

Antiblaze 100, chemically identified as P,P'-[2,2-bis(chloromethyl)-1,3-propanediyl] Phosphoric
Acid P,P,P',P'-tetrakis(2-chloroethyl) Ester, is a chlorinated phosphate ester. Its flame retardant
action in polyurethane is a dual-pronged approach, operating in both the gas and condensed
(solid) phases of combustion.

Gas Phase Action: Upon heating, the chlorinated phosphate ester decomposes and releases
halogen (chlorine) radicals. These radicals are highly reactive and interfere with the chain
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reactions of combustion in the gas phase. They scavenge the highly reactive He and OHe
radicals, which are essential for sustaining the flame, thereby quenching the fire.

Condensed Phase Action: The phosphorus component of Antiblaze 100 plays a crucial role in
the solid phase. During combustion, it decomposes to form phosphoric acid, which then
polymerizes to polyphosphoric acid. This acts as a dehydrating agent, promoting the formation
of a stable, insulating char layer on the surface of the polyurethane. This char layer acts as a
physical barrier, limiting the heat transfer to the underlying polymer and restricting the release
of flammable volatile gases into the flame zone.

The synergistic action of both chlorine and phosphorus provides an effective flame retardant
system.

Gas Phase

Condensed Phase (Polyurethane)
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Caption: Flame retardant mechanism of Antiblaze 100 in polyurethane.

Alternative Flame Retardants: A Comparative
Overview

Several alternatives to halogenated flame retardants like Antiblaze 100 are commercially
available and widely studied. Two prominent examples are Ammonium Polyphosphate (APP)
and Expandable Graphite (EG).

o Ammonium Polyphosphate (APP): APP is an inorganic salt of polyphosphoric acid and
ammonia. It is a non-halogenated flame retardant that primarily acts in the condensed
phase. Upon heating, APP decomposes to produce phosphoric acid and ammonia. The
phosphoric acid promotes the formation of a protective carbonaceous char layer, similar to
the action of the phosphorus component in Antiblaze 100. The ammonia gas released can
dilute the flammable gases in the gas phase.

o Expandable Graphite (EG): EG is a form of intercalated graphite. When heated, the
intercalated molecules decompose, generating gases that force the graphite layers apart,
causing a significant expansion in volume. This expanded graphite forms a thick, insulating,
and non-combustible "worm-like" layer on the polymer surface. This layer effectively shields
the underlying polyurethane from the heat source and prevents the release of flammable
volatiles. EG is highly effective at low loadings and also helps in reducing smoke emission.

Experimental Protocols

The following are summaries of the standard test methods used to evaluate the flame
retardancy of polyurethane foams.

Limiting Oxygen Index (LOI) - ASTM D2863

The Limiting Oxygen Index test determines the minimum concentration of oxygen in a flowing
mixture of oxygen and nitrogen that will just support flaming combustion of a material.

e Apparatus: A heat-resistant glass chimney containing a sample holder. Gas control meters
for oxygen and nitrogen.
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o Sample Preparation: A vertically oriented specimen of specific dimensions is placed in the
glass chimney.

e Procedure: A mixture of oxygen and nitrogen is introduced into the bottom of the chimney.
The top edge of the specimen is ignited with a pilot flame. The oxygen concentration is then
systematically varied until the minimum concentration that supports continuous flaming for a
specified time or burning of a specified length of the specimen is determined.

« Interpretation: A higher LOI value indicates better flame retardancy, as a higher concentration
of oxygen is required for combustion.

UL-94 Vertical Burn Test

The UL-94 test is a widely used standard to determine the flammability of plastic materials.

Apparatus: A test chamber, a Bunsen burner with a specified flame, a sample holder, and a
timer.

o Sample Preparation: A rectangular bar specimen of the material is clamped vertically. A piece
of cotton is placed below the specimen.

e Procedure: A controlled flame is applied to the bottom of the specimen for 10 seconds and
then removed. The duration of flaming is recorded. The flame is immediately reapplied for
another 10 seconds and removed. The duration of flaming and glowing is recorded.

o Classification: Materials are classified as V-0, V-1, or V-2 based on the flaming and glowing
times, and whether flaming drips ignite the cotton below. V-0 is the highest rating, indicating
the most flame-retardant material.

Cone Calorimetry - ASTM E1354

The cone calorimeter is one of the most effective bench-scale instruments for studying the fire
behavior of materials. It measures various parameters such as the heat release rate (HRR),
time to ignition (TTI), mass loss rate (MLR), and smoke production.

o Apparatus: A conical radiant heater, a load cell to measure mass loss, an ignition source
(spark igniter), and a gas analysis system.
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o Sample Preparation: A square specimen of the material is wrapped in aluminum foil, leaving
the top surface exposed, and placed in a horizontal orientation below the conical heater.

e Procedure: The specimen is exposed to a constant heat flux from the conical heater. The
time to ignition is recorded. Upon ignition, the combustion products are collected by a hood
and analyzed to determine the heat release rate and other parameters. The mass of the

specimen is continuously monitored.
o Key Parameters:

o Peak Heat Release Rate (pHRR): The maximum heat release rate during combustion, a

key indicator of the fire hazard.

o Total Heat Release (THR): The total amount of heat generated during the entire

combustion process.

o Time to Ignition (TTI): The time it takes for the material to ignite under a specific heat flux.

Polyurethane Foam Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b10775394?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/249355442_Fire-Retardant_Characteristics_of_Water-Blown_Molded_Flexible_Polyurethane_Foam_Materials
https://www.lgcstandards.com/IE/en/Antiblaze-V6/p/TRC-A697400
https://www.benchchem.com/product/b10775394#validating-flame-retardant-mechanism-of-antiblaze-100-in-polyurethane
https://www.benchchem.com/product/b10775394#validating-flame-retardant-mechanism-of-antiblaze-100-in-polyurethane
https://www.benchchem.com/product/b10775394#validating-flame-retardant-mechanism-of-antiblaze-100-in-polyurethane
https://www.benchchem.com/product/b10775394#validating-flame-retardant-mechanism-of-antiblaze-100-in-polyurethane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10775394?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

